4-[(2-amino-4,6-dimethyl-5-pyrimidinyl)acetyl]-1-(4-methylphenyl)-2-piperazinone

• IUPAC Name: 4-[2-(2-amino-4,6-dimethylpyrimidin-5-yl)acetyl]-1-(4-methylphenyl)piperazin-2-one
• InChI: InChI=1S/C19H23N5O2/c1-12-4-6-15(7-5-12)24-9-8-23(11-18(24)26)17(25)10-16-13(2)21-19(20)22-14(16)3/h4-7H,8-11H2,1-3H3,(H2,20,21,22)
• InChI Key: UYTFBKLUZWNOGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)CC3=C(N=C(N=C3C)N)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

4-[(2-amino-4,6-dimethyl-5-pyrimidinyl)acetyl]-1-(4-methylphenyl)-2-piperazinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its common name, dapiprazole, and is primarily used in the treatment of eye conditions such as mydriasis and cycloplegia. However, its potential applications in scientific research have also garnered significant attention in recent years.

Scientific Research Applications

Synthesis and Characterization

The synthesis of dihydropyrimidinone derivatives, including compounds related to "4-[(2-amino-4,6-dimethyl-5-pyrimidinyl)acetyl]-1-(4-methylphenyl)-2-piperazinone", involves the Biginelli reaction, which is a one-pot synthesis method. This process yields compounds with a piperazine or morpholine moiety, demonstrating the efficiency of synthesizing such molecules for further applications (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).

Antimicrobial and Antiproliferative Activities

Research on pyridothienopyrimidines and pyridothienotriazines, which share structural similarities with the compound of interest, revealed their potential as antimicrobial agents. These compounds exhibit significant in vitro antimicrobial activities, highlighting their potential use in developing new antibacterial and antifungal treatments (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Furthermore, novel benzodifuranyl derivatives, including structures related to the compound , have shown anti-inflammatory and analgesic properties. These findings suggest potential applications in designing drugs for treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Bioactive Conformation Analysis

A study on pyrimidinylthiobenzoates, compounds structurally related to "this compound", utilized 3D quantitative structure-activity relationship (QSAR) models to identify their bioactive conformation. This research aids in understanding the molecular interactions that contribute to the herbicidal activity of such compounds, providing insights into designing more effective agrochemicals (He et al., 2007).

Fluorescent Ligands for Receptor Visualization

The development of long-chain 1-(2-methoxyphenyl)piperazine derivatives, incorporating an environment-sensitive fluorescent moiety, has been reported. These compounds, related to the chemical of interest, display high affinity for 5-HT1A receptors and possess fluorescent properties, making them suitable for receptor visualization studies. This research opens up possibilities for using such compounds in neuroscience to study receptor distribution and function (Lacivita et al., 2009).

Future Directions

The future directions for research on “4-[(2-amino-4,6-dimethyl-5-pyrimidinyl)acetyl]-1-(4-methylphenyl)-2-piperazinone” could include further exploration of its synthesis, chemical reactions, mechanism of action, and biological activities. Given the reported biological activities of related 2-aminopyrimidine derivatives, this compound could potentially have interesting biological properties that could be explored in future research.